N-(3,5-dimethoxyphenyl)-2-fluorobenzamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-2-fluorobenzamide
• InChI: InChI=1S/C15H14FNO3/c1-19-11-7-10(8-12(9-11)20-2)17-15(18)13-5-3-4-6-14(13)16/h3-9H,1-2H3,(H,17,18)
• InChI Key: GFKUKKSYVVVCIH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=O)C2=CC=CC=C2F)OC
• Molecular Formula: C15H14FNO3
• Molecular Weight: 275.27 g/mol

Description

N-(3,5-dimethoxyphenyl)-2-fluorobenzamide, also known as DOF, is a chemical compound that has been of interest to researchers due to its potential applications in scientific research. DOF is a derivative of the phenethylamine family of compounds and has been shown to have various biochemical and physiological effects.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthetic Route Development

  A study by Yoshida et al. (2014) details the development of a practical and efficient synthesis method for a closely related molecule, demonstrating the ongoing research in optimizing the synthesis of complex organic compounds like N-(3,5-dimethoxyphenyl)-2-fluorobenzamide (S. Yoshida, K. Marumo, K. Takeguchi, Takumi Takahashi, T. Mase, 2014).

• Analysis of Molecular Interactions

  Rae et al. (1993) analyzed spin-spin couplings in 2-Fluorobenzamide and its derivatives, providing insight into molecular interactions that could be relevant to compounds like this compound (I. Rae, Josephine A. Weigold, R. Contreras, Rodolfo R. Biekofsky, 1993).

Pharmaceutical Research

• Drug Design and Antitumor Activity

  Research by Mortimer et al. (2006) on 2-phenylbenzothiazoles, which share structural similarities with this compound, showed potent antiproliferative activity against cancer cell lines, indicating potential applications in antitumor drug design (Catriona G Mortimer, G. Wells, Jean-Philippe Crochard, E. Stone, T. Bradshaw, M. Stevens, A. Westwell, 2006).

• Potential in Cancer Therapy

  2-fluorobenzamide, by Dehdashti et al. (2013) demonstrates its potential in imaging tumor proliferation, suggesting similar applications for this compound in cancer therapy and diagnostic imaging (F. Dehdashti, R. Laforest, F. Gao, K. Shoghi, R. Aft, B. Nussenbaum, F. Kreisel, Nina Wagner-Johnson, R. Mach, 2013).

Biophysical and Material Science Applications

• Electrophysiological Properties: A study on BRL-32872, a molecule with structural elements similar to this compound, reveals its effect on potassium and calcium channels in cardiac cells. Such studies could be relevant for understanding the electrophysiological properties of this compound (A. Bril, J. Faivre, M. Forest, B. Cheval, B. Gout, P. Linée, R. Ruffolo, R. Poyser, 1995).

Mechanism of Action

Target of Action

A compound with a similar structure, n-(3,5-dimethoxyphenyl)imidodicarbonimidic diamide, is known to target thymidylate synthase . Thymidylate synthase is an enzyme that plays a crucial role in DNA synthesis.

Mode of Action

Based on its structural similarity to n-(3,5-dimethoxyphenyl)imidodicarbonimidic diamide, it may interact with its target in a similar manner .

Biochemical Pathways

Compounds with similar structures have been associated with the protocatechuate (pca) 4,5-cleavage pathway , which is key in the degradation of various aromatic compounds.